![molecular formula C24H26N4O3 B2538360 N-(4-ethoxyphenyl)-4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}benzamide CAS No. 1115876-72-6](/img/structure/B2538360.png)
N-(4-ethoxyphenyl)-4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-ethoxyphenyl)-4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the benzamide family of compounds and has been shown to have a variety of biochemical and physiological effects. In
Scientific Research Applications
Antimicrobial Activity and Docking Studies
Research on related compounds, such as "3-amino-1-(4-chlorophenyl)-9-methoxy-1H-benzo[f]chromene-2-carbonitrile," has shown promising antimicrobial activities. The compound exhibited favorable antibacterial and antifungal effects, demonstrated through inhibition zones and minimum inhibitory concentrations, suggesting potential applications in fighting microbial infections. Molecular docking analyses further supported these findings, highlighting the molecule's interactions with microbial enzymes or receptors (Okasha et al., 2022).
Antituberculosis Activity
Thiazole-aminopiperidine hybrid analogues have been identified as novel Mycobacterium tuberculosis GyrB inhibitors, indicating significant antituberculosis activity. Among the compounds studied, one specifically showed high activity against Mycobacterium smegmatis and Mycobacterium tuberculosis, with low cytotoxicity, underscoring its potential as a therapeutic agent against tuberculosis (Jeankumar et al., 2013).
Receptor Ligand Interactions
Several studies have focused on the interaction of similar compounds with receptors, such as dopamine receptors and serotonin receptors, which could have implications for treating neurological and psychiatric disorders. For instance, modifications of the benzamide structure have led to compounds with moderate affinity for dopamine D3 receptors, suggesting potential applications in developing treatments for diseases like Parkinson's and schizophrenia (Leopoldo et al., 2002).
Pharmacological Properties
Research into the pharmacological properties of benzamide derivatives has revealed their potential as serotonin 4 receptor agonists. This suggests applications in enhancing gastrointestinal motility, pointing towards potential treatments for gastrointestinal disorders. The findings demonstrate the selective activation of serotonin receptors, offering a basis for the development of novel prokinetic agents with minimized side effects (Sonda et al., 2004).
properties
IUPAC Name |
N-(4-ethoxyphenyl)-4-(3-piperidin-1-ylpyrazin-2-yl)oxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N4O3/c1-2-30-20-12-8-19(9-13-20)27-23(29)18-6-10-21(11-7-18)31-24-22(25-14-15-26-24)28-16-4-3-5-17-28/h6-15H,2-5,16-17H2,1H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVVMTUNOTNCZQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OC3=NC=CN=C3N4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.